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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314

For Immediate Release

These application notes provide detailed protocols and critical temperature parameters for the
use of Acid Black 107, a 1:2 metal complex acid dye, in the dyeing of wool, silk, and nylon
substrates. The information is intended for researchers, scientists, and professionals in the
fields of textile science and drug development who utilize dyeing processes in their work.

Overview

Acid Black 107 is a water-soluble anionic dye valued for its excellent lightfastness and good
leveling properties.[1] It is widely used for dyeing protein fibers such as wool and silk, as well
as synthetic polyamides like nylon.[2][3][4][5] The dyeing process is critically dependent on
temperature and pH control to achieve optimal color yield, levelness, and fastness.

Quantitative Data Summary

The following tables summarize the recommended temperature parameters and their effects on
the dyeing process for wool, silk, and nylon.

Table 1: Recommended Dyeing Temperature Parameters for Acid Black 107
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o Final
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Rate Temperatur  Time Procedure
e
e
Gradual
90 - 100°C _
40 - 50°C[6] 1-2°C/ ) 45 - 60 cooling to 70
Wool ) (near boil)[8] ]
[7] minute[2] ] minutes[8] - 80°C before
rinsing
Gradual
85 -90°C 30-60 _
] 40 - 50°C[10] 1-2°C/ ] cooling to
Silk ) (below minutes[11] o
[11] minute ] avoid fiber
simmer) [12]
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Room o Cool to 70 -
(critical in 65- 30-60
Nylon Temperature / 95 - 98°C[13] ) 80°C before
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Table 2: Influence of Temperature on Dye Exhaustion and Color Strength (K/S)
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. Temperature Effect on Effect on KIS
Fiber Type . Notes
Range Exhaustion Value
Higher
Significant ) temperatures
_ _ Increases with
Wool 55-95°C increase with enhance dye
temperature o
temperature[15] diffusion and
fiber swelling.[15]
Optimal K/S
values are
typically
_ Increases with Increases with achieved at
Silk 50 - 90°C
temperature temperature temperatures
that do not
compromise the
fiber's luster.[16]
The rate of dye
uptake is highly
sensitive to
Increases with Increases with temperature
Nylon 60 - 100°C
temperature[10] temperature changes,
especially

between 65°C
and 85°C.[13]

Table 3: General Fastness Properties of Acid Black 107 (Rating 1-5, 5 being excellent)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.testextextile.com/understanding-the-9-color-fastness-to-rubbing-test-standards-and-influencing-factors/
https://www.testextextile.com/understanding-the-9-color-fastness-to-rubbing-test-standards-and-influencing-factors/
https://www.thepharmajournal.com/archives/2019/vol8issue10/PartD/8-10-8-294.pdf
https://www.testextextile.com/color-fastness-the-ultimate-guide/
https://www.china-dyestuff.com/info/reasons-and-measures-for-common-dyeing-problem-66936881.html
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Fastness . Test Method
Wool Silk Nylon
Property (Example)
Wash Fastness 4-5 4-5[2] 4-5 ISO 105-C06[12]
Light Fastness 7-8[6] 6-7 6-7 ISO 105-B02[8]
Rubbing (Dry) 4-5[12] 4-5 4-5 ISO 105-X12[9]
Rubbing (Wet) 4-5[12] 4-5 4-5 ISO 105-X12[9]
Perspiration 4-5 4-5 4-5 ISO 105-E04[8]

Note: Fastness properties can be influenced by the depth of shade, dyeing process, and
finishing treatments.

Experimental Protocols

The following are detailed methodologies for the application of Acid Black 107 to wool, silk,
and nylon.

Dyeing of Wool

This protocol is designed for exhaust dyeing of wool fibers, yarn, or fabric.
Materials:

» Wool substrate

e Acid Black 107

e Glacial Acetic Acid or Ammonium Acetate

e Glauber's Salt (Sodium Sulfate) as a leveling agent

» Non-ionic wetting agent

» Deionized water

Procedure:
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e Scouring: Thoroughly wash the wool substrate with a non-ionic detergent to remove any
impurities. Rinse well.

» Dye Bath Preparation: Prepare the dye bath with a liquor ratio of 20:1 to 40:1. Add a non-
ionic wetting agent and 5-10% Glauber's Salt (on weight of fiber, o.w.f.).

e pH Adjustment: Adjust the pH of the dye bath to 5-6 using a dilute solution of acetic acid or
ammonium acetate.[6]

» Dye Dispersion: Separately dissolve the required amount of Acid Black 107 (e.g., 1-3%
o.w.f. for a medium shade) in a small amount of hot deionized water and stir until fully
dissolved. Add the dye solution to the dye bath.

e Dyeing Process:

[e]

Immerse the wetted wool substrate into the dye bath at an initial temperature of 40-50°C.

[6]7]

[e]

Agitate the substrate gently and run for 10 minutes.

o

Increase the temperature at a rate of 1-2°C per minute to 90-100°C.[2][8][9]

[¢]

Maintain this temperature for 45-60 minutes, ensuring continuous gentle agitation.[8]
e Cooling and Rinsing:
o Allow the dye bath to cool gradually to 70-80°C.

o Remove the substrate and rinse thoroughly with warm water, followed by a cold water
rinse until the water runs clear.

e Drying: Squeeze out excess water and air dry or tumble dry at a low temperature.
Dyeing of Silk
This protocol is adapted to preserve the characteristic luster and hand-feel of silk.

Materials:
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Silk substrate

Acid Black 107

Acetic Acid

Sodium Chloride or Sodium Sulfate

Deionized water

Procedure:

e Degumming: If using raw silk, perform a degumming process to remove sericin. For
processed silk, a gentle wash is sufficient.

o Dye Bath Preparation: Prepare the dye bath with a liquor ratio of 30:1 to 50:1.

o pH Adjustment: Adjust the pH to a neutral or weakly acidic range (pH 6-7) with dilute acetic
acid.

e Dye Dispersion: Prepare the dye solution as described for wool.

» Dyeing Process:

o

Introduce the wetted silk into the dye bath at 40-50°C.[11]

[¢]

Agitate gently for 10-15 minutes.

[¢]

Raise the temperature at a rate of 1-2°C per minute to a maximum of 85-90°C.

[e]

Hold at this temperature for 30-60 minutes with continuous gentle movement.[11][12]

e Cooling and Rinsing:

o Cool the dye bath slowly to room temperature to avoid shocking the fibers.

o Rinse the silk with lukewarm water and then with cold water.
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e Drying: Gently squeeze out excess water (do not wring) and air dry away from direct
sunlight.

Dyeing of Nylon

This protocol outlines the procedure for dyeing nylon, with particular attention to temperature
control.

Materials:

Nylon substrate

Acid Black 107

Ammonium Sulfate or Acetic Acid

Leveling agent

Deionized water

Procedure:

Pre-treatment: Scour the nylon material to ensure it is free from oils and finishes.

o Dye Bath Preparation: Set up the dye bath with a liquor ratio of 20:1 to 40:1. Add a suitable
leveling agent.

e pH Adjustment: For neutral dyeing, adjust the pH to 7-8.[6] For a more acidic process, a pH
of 4.5-5.5 can be used with acetic acid.[14]

o Dye Dispersion: Prepare the dye solution as previously described.
» Dyeing Process:
o Immerse the nylon in the dye bath at room temperature or 40°C.[13]

o For later dye additions, cool the bath to 70-80°C before adding the dye.[6]
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o Raise the temperature at a controlled rate of approximately 1°C per minute, particularly
through the critical range of 65-85°C to ensure level dyeing.[13]

o Continue heating to 95-98°C and hold for 30-60 minutes.[13][14]
e Cooling and Rinsing:

o Cool the dye bath to 70-80°C before draining.[6]

o Rinse with warm and then cold water.

e Drying: The material can be air-dried or machine-dried according to its end-use
requirements.

Visualization of Experimental Workflow

The following diagrams illustrate the key stages of the dyeing processes for each substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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